N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((4-methoxyphenyl)sulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-1-(4-methoxyphenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C25H24N4O4S/c1-33-17-12-14-18(15-13-17)34(31,32)29-16-6-11-23(29)25(30)28-20-8-3-2-7-19(20)24-26-21-9-4-5-10-22(21)27-24/h2-5,7-10,12-15,23H,6,11,16H2,1H3,(H,26,27)(H,28,30)
• InChI Key: XMHJELJAQVQDOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C(=O)NC3=CC=CC=C3C4=NC5=CC=CC=C5N4
• Molecular Formula: C25H24N4O4S
• Molecular Weight: 476.5 g/mol

Description

“N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((4-methoxyphenyl)sulfonyl)pyrrolidine-2-carboxamide” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is an important synthon in the development of new drugs.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an imidazole ring, a phenyl ring, a pyrrolidine ring, and a sulfonyl group. The imidazole ring is a five-membered heterocyclic moiety with two nitrogen atoms.

Scientific Research Applications

Synthesis and Biological Activity

A study focused on the synthesis and biological activity of 3-substituted imidazo[1,2-a]pyridines as potential antiulcer agents. These compounds, including structures similar to N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((4-methoxyphenyl)sulfonyl)pyrrolidine-2-carboxamide, demonstrated good cytoprotective properties in ethanol and HCl models, highlighting their potential as antiulcer agents without significant antisecretory activity in gastric fistula rat models (Starrett et al., 1989).

Structural Characterization and Coordination Chemistry

Research has explored the structural characterization of metal complexes containing similar compounds, focusing on their coordination chemistry. These studies reveal the potential of these compounds in designing novel metal-organic frameworks or catalysts with specific chemical functionalities (Sousa et al., 2001) and (Bermejo et al., 2000).

Preclinical Assessment of Drug-Drug Interaction Potential

A novel NAMPT inhibitor, GNE-617, structurally related to N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((4-methoxyphenyl)sulfonyl)pyrrolidine-2-carboxamide, was assessed for its preclinical properties, including drug-drug interaction potential. This study underscores the compound's acceptable preclinical properties and projected human pharmacokinetics, providing a foundation for future clinical developments (Liederer et al., 2019).

Antitumor and Antibacterial Agents

A series of compounds, including thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides, were synthesized for their potential antitumor and antibacterial activities. These compounds, which share structural similarities with N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((4-methoxyphenyl)sulfonyl)pyrrolidine-2-carboxamide, demonstrated significant in vitro activity against various cancer cell lines and bacterial strains, highlighting their potential in cancer therapy and as antibacterial agents (Hafez et al., 2017).

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in drug development, given the broad range of activities shown by imidazole derivatives.